Cas no 62414-75-9 (a-D-Arabinopyranosylisothiocyanate, 2,3,4-triacetate (9CI))

• Product Name: a-D-Arabinopyranosylisothiocyanate, 2,3,4-triacetate (9CI)
• CAS No: 62414-75-9
• MF: C₁₂H₁₅NO₇S
• MW: 317.315002679825
• MDL: MFCD00142781
• CID: 503184
• PubChem ID: 329769893
• Update Time: 2025-09-24

a-D-Arabinopyranosylisothiocyanate, 2,3,4-triacetate (9CI) Chemical and Physical Properties

Names and Identifiers

• a-D-Arabinopyranosylisothiocyanate, 2,3,4-triacetate (9CI)
• [(3R,4R,5S,6S)-4,5-diacetyloxy-6-isothiocyanatooxan-3-yl] acetate
• AITC
• 2,3,4-Tri-O-acetyl-
• 2,3,4-Tri-O-acetylarabinopyranosyl isothiocyanate
• 2,3,4-Tri-O-acetyl-α-D-arabinopyranosyl isothiocyanate
• 2,3,4-tri-O-acetyl-α-D-arabinopyranosyl isotyhiocyanate
• 90245_FLUKA
• AC1MIVWX
• A-D-arabinopyranosyl isothiocyanate
• tri-O-acetyl-α-D-arabinopyranosyl isothiocyanate
• α-D-Arabinopyranosyl isothiocyanate, 2,3,4-triacetate
• SCHEMBL9083711
• 2,3,4-Tri-O-acetyl- alpha -D-arabinopyranosyl isothiocyanate
• 2,3,4-Tri-O-acetyl-alpha-D-arabinopyranosyl-isothiocyanate
• DTXSID80211470
• 2,3,4-Tri-O-acetyl-alpha-D-arabinopyranosyl isothiocyanate, for chiral derivatization, >=98.0%
• 62414-75-9
• DTXCID80133961
• (2S,3S,4R,5R)-2-isothiocyanatotetrahydro-2H-pyran-3,4,5-triyl triacetate
• alpha-D-Arabinopyranosyl isothiocyanate, 2,3,4-triacetate
• 2,3,4-TRI-O-ACETYL-ALPHA-D-ARABINOPYRANOSYLISOTHIOCYANATE
• 2,3,4-Tri-O-acetyl-alpha-D-arabinopyranosyl isothiocyanate
• MFCD00142781

• MDL： MFCD00142781
• Inchi： 1S/C12H15NO7S/c1-6(14)18-9-4-17-12(13-5-21)11(20-8(3)16)10(9)19-7(2)15/h9-12H,4H2,1-3H3/t9-,10-,11+,12+/m1/s1
• InChI Key： RCHZRAFPHKCWRI-WYUUTHIRSA-N
• SMILES： S=C=N[C@@H]1[C@H]([C@@H]([C@@H](CO1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 317.05700
• Monoisotopic Mass: 317.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 401.6°C at 760 mmHg
• Flash Point: 196.7°C
• Refractive Index: 1.561
• PSA: 132.58000
• LogP: 0.24060
• Optical Activity: [α]20/D +50±1°, c = 1% in chloroform stab. with amylenes

a-D-Arabinopyranosylisothiocyanate, 2,3,4-triacetate (9CI) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H317-H319-H334-H335
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-42
• Safety Instruction： S23; S26; S36
• FLUKA BRAND F CODES：9
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R36/37/38; R42